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Compound of Interest

Compound Name: Tillandsinone

Cat. No.: B1261892 Get Quote

A comprehensive search of scientific literature and chemical databases did not yield any

specific compound named "Tillandsinone." Consequently, no experimental results or data on

its biological activity, synthesis, or signaling pathways could be retrieved to assess

reproducibility.

It is possible that "Tillandsinone" is a novel, yet-to-be-published compound, a trivial name not

yet adopted by the scientific community, or a potential misnomer for a compound isolated from

plants of the Tillandsia genus.

Research on extracts from Tillandsia species, such as Tillandsia usneoides, has revealed the

presence of various chemical constituents, including cycloartane-type triterpenes and

methoxylated flavonoids. A study on the ethanolic leaf extract of Tillandsia usneoides

investigated its chemical composition and biological activity in a murine model of acute myeloid

leukemia.[1] However, this study does not mention a specific compound named

"Tillandsinone."

Without specific experimental data for "Tillandsinone," a comparison guide on the

reproducibility of its experimental results cannot be constructed. This includes the generation of

data tables, detailed experimental protocols, and visualizations of signaling pathways as

requested.

We recommend that researchers and drug development professionals verify the specific

chemical name and structure of the compound of interest. If "Tillandsinone" is a specific

molecule that has been isolated and characterized, providing its chemical identifier (such as a
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CAS number or IUPAC name) or the source publication would be necessary to conduct a more

targeted and effective search for its experimental data and to assess the reproducibility of the

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1261892?utm_src=pdf-custom-synthesis
https://perfilesycapacidades.javeriana.edu.co/en/publications/chemical-composition-and-biological-activity-of-ethanolic-leaf-ex/
https://www.benchchem.com/product/b1261892#reproducibility-of-tillandsinone-experimental-results
https://www.benchchem.com/product/b1261892#reproducibility-of-tillandsinone-experimental-results
https://www.benchchem.com/product/b1261892#reproducibility-of-tillandsinone-experimental-results
https://www.benchchem.com/product/b1261892#reproducibility-of-tillandsinone-experimental-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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